Cas no 102561-43-3 (2-isopropyl-6-methylphenyl isocyanate)

2-isopropyl-6-methylphenyl isocyanate structure
102561-43-3 structure
Product Name:2-isopropyl-6-methylphenyl isocyanate
CAS No:102561-43-3
MF:C11H13NO
MW:175.227022886276
MDL:MFCD00019911
CID:91238
PubChem ID:4524691
Update Time:2025-04-18

2-isopropyl-6-methylphenyl isocyanate Chemical and Physical Properties

Names and Identifiers

    • 2-isopropyl-6-methylphenyl isocyanate
    • 2-Isopropyl-6-methylphenyl isothiocyanate
    • 2-isocyanato-1-methyl-3-propan-2-ylbenzene
    • Benzene, 2-isocyanato-1-methyl-3-(1-methylethyl)- (9CI)
    • 2-ISOPROPYL-6-METHYLPHENYL ISOCYANATE 97%
    • 2-ISOPROPYL-6-METHYLPHENYL ISOCYANATE, 9 7%
    • 2-Isopropyl-6-methylphenyl isothiocyate, 95%
    • J-000720
    • EN300-146802
    • 2-Isopropyl-6-methylphenyl isocyanate, 97%
    • 2-isocyanato-1-methyl-3-(propan-2-yl)benzene
    • PGHDAVZHFWFZJK-UHFFFAOYSA-N
    • 102561-43-3
    • DTXSID20403933
    • AKOS017343899
    • 2-ISOCYANATO-1-ISOPROPYL-3-METHYLBENZENE
    • 2-Isocyanato-1-isopropyl-3-methyl-benzene
    • MFCD00019911
    • SCHEMBL1149066
    • Benzene, 2-isocyanato-1-methyl-3-(1-methylethyl)-
    • FT-0612712
    • 2-Isopropyl-6-methylphenylisocyanate
    • DB-084138
    • G28698
    • MDL： MFCD00019911
    • Inchi： 1S/C11H13NO/c1-8(2)10-6-4-5-9(3)11(10)12-7-13/h4-6,8H,1-3H3
    • InChI Key： PGHDAVZHFWFZJK-UHFFFAOYSA-N
    • SMILES： O=C=NC1C(C)=CC=CC=1C(C)C
    • BRN： 6368845

Computed Properties

  • Exact Mass: 175.10000
  • Monoisotopic Mass: 175.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.4A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.008 g/mL at 25 °C(lit.)
  • Boiling Point: 92 °C/3 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:217.4°F
    Degrees Celsius:103°C
  • Refractive Index: n20/D 1.526(lit.)
  • PSA: 29.43000
  • LogP: 3.08570
  • Solubility: Hydrolyzable
  • Sensitiveness: Moisture Sensitive

2-isopropyl-6-methylphenyl isocyanate Security Information

2-isopropyl-6-methylphenyl isocyanate Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-isopropyl-6-methylphenyl isocyanate Pricemore >>

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TRC
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abcr
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